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Compound of Interest

Compound Name: 6-Methylheptan-2-one

Cat. No.: B042224 Get Quote

An In-depth Technical Guide to 6-Methylheptan-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 6-
Methylheptan-2-one, a branched aliphatic ketone. The information is presented in a structured

format to facilitate easy access and comparison for research and development purposes.

Chemical Structure and Molecular Properties
6-Methylheptan-2-one is a ketone with the chemical formula C₈H₁₆O.[1][2] Its structure

consists of a heptane backbone with a methyl group at the sixth carbon and a ketone functional

group at the second position.

Structural Formula:

The two-dimensional structure of 6-Methylheptan-2-one can be represented as follows:

A simplified skeletal structure is commonly used for representation in organic chemistry:

Physicochemical Data
The key quantitative data for 6-Methylheptan-2-one are summarized in the table below for

easy reference and comparison.
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Property Value Source

Molecular Formula C₈H₁₆O [1][2][3][4][5]

Molecular Weight 128.21 g/mol [1][3][4][5]

CAS Number 928-68-7 [1][4][6]

Appearance Colorless liquid [6][7]

Boiling Point 171 °C [1][4]

SMILES CC(C)CCCC(=O)C [1]

Logical Representation of Chemical Identity
The following diagram illustrates the logical relationship between the different identifiers for 6-
Methylheptan-2-one.

Figure 1: Chemical Identifiers for 6-Methylheptan-2-one
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Caption: Figure 1: Chemical Identifiers for 6-Methylheptan-2-one

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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